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1,12-Dodecanediamine corrosion inhibitor
application

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,12-Dodecanediamine

CAS No.: 2783-17-7

Cat. No.: S536530

Documented Applications and Performance Data

While a dedicated "Application Note" for DA122 as a corrosion inhibitor was not located, the tables below

summarize its documented roles and quantitative performance in related industrial applications.

Table 1: Documented Industrial Applications of 1,12-Dodecanediamine

Application . . - N
A Specific Function Key Findings & Performance Data Citation
rea
Mineral Combined collector with Under optimal conditions, the NaOL/DA122
Flotation sodium oleate (NaOL) for combination increased spodumene
spodumene separation [1]. recovery by 10.13% compared to a
traditional NaOL/DDA collector, achieving
82.16% recovery [1].
Corrosion Utilized in the synthesis of Specific quantitative efficiency data for the
Inhibition corrosion inhibitors for steel final synthesized compounds is not
applications [1]. provided in the available report [1].
Chemical Building block for polymers Imparts properties like mechanical strength
Synthesis (e.g., polyesteramide) and and biodegradability to polymers; also used
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Application . . R L
A Specific Function Key Findings & Performance Data Citation
rea

other chemical intermediates in synthesizing titanium oxide nanosheets

[1] [2]. [1] [2].

Table 2: Experimental Performance in Flotation

Parameter Performance Data for NaOL/DA122 Collector

Optimal Molar Ratio 12:1 [1]
(NaOL:DA122)

Spodumene Recovery 82.16% [1]

Rate

Comparative 10.13% increase over NaOL/DDA collector [1]

Improvement

Proposed Mechanism Coadsorption via electrostatic attraction and hydrogen bonding, leading to

a hydrophobic surface on the target mineral [1].

Experimental Protocol for Flotation Application

The following workflow and detailed protocol are adapted from a study on using a DA122-based collector
for spodumene flotation [1]. This serves as a template for how DA122 can be incorporated into a rigorous

industrial process.
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Start Experiment

i

Prepare Materials:
- High-purity mineral samples
- 1,12-Dodecanediamine (DA122)
- Sodium Oleate (NaOL)

'

Define System Parameters:
- Collector molar ratio (e.g., 12:1 NaOL:DA122)
- pH range (e.g., 2 to 12)
- Collector concentration

'

Conditioning Step:
Mix minerals with collectors
in flotation pulp at set pH

'

Flotation Process:
Introduce air to separate
hydrophobic mineral particles

i

Analysis & Data Collection:
- Measure recovery rate
- Analyze adsorption
- Perform surface tension tests

'

Compare performance against
benchmark collectors (e.g., DDA)

'

End Experiment / Report
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Detailed Procedure: Flotation Separation of Spodumene from
Feldspar

This protocol evaluates the efficiency of a combined collector of sodium oleate (NaOL) and 1,12-

dodecanediamine (DA 122) in the flotation separation of spodumene from feldspar [1].

e 1. Materials and Reagents

o Mineral Samples: High-purity spodumene and feldspar, crushed, ground, and sieved to a
particle size of -0.105 +0.038 mm [1].

o Collectors: 1,12-Dodecanediamine (DA122) and sodium oleate (NaOL). Prepare fresh
aqueous solutions for each experiment [1].

o pH Modifiers: Hydrochloric acid (HCI) and sodium hydroxide (NaOH) solutions for pH
adjustment [1].

e 2. Experimental Setup

o Flotation Apparatus: A micro-flotation machine (e.g., an XFG-type laboratory flotation cell).
o Environment: Conduct experiments at a stable ambient temperature (e.g., 25°C).

¢ 3. Methodology

o Pulp Preparation: Place a 2.0-gram sample of a single mineral (spodumene or feldspar) into
the flotation cell. Add deionized water to achieve a solid mass concentration of 10% [1].

o Conditioning: Stir the pulp for 1 minute. Adjust the pH to the desired value (e.g., pH 8). Add
the collector solutions (NaOL and DA122 at the specified molar ratio) to the pulp and condition

for 3 minutes [1].
o Flotation: Introduce air at a flow rate of 20 mL/min for 4 minutes. Collect the floated

(concentrate) and non-floated (tailing) products [1].
o Analysis: Filter, dry, and weigh the floated and non-floated products. Calculate the mineral

recovery based on mass.
= Recovery (%) = [Mass of Concentrate / (Mass of Concentrate + Mass of Tailing)] x 100

[1].
e 4. Performance Optimization

o Systematically vary parameters to find optimal conditions:
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= NaOL to DA122 Molar Ratio: Test ratios from 1:1 to 15:1 [1].
= pH: Evaluate recovery across a wide pH range (e.g., 2 to 12) [1].
= Total Collector Concentration.

Key Considerations and Future Outlook

¢ Corrosion Inhibitor Synthesis: DA122 is noted as a starting material for synthesizing other
corrosion inhibitors [1] [3]. The pathway involves chemical modification to create derivatives with
enhanced surface-active properties.

¢ Synergistic Effects: Research highlights that mixed anionic/cationic surfactant systems, like
NaOL/DA122, exhibit strong synergistic effects. This results in high surface activity, lower critical
micelle concentration, and improved performance in processes like flotation, which could be relevant
for designing corrosion inhibition formulations [1].

e Environmental and Safety Profile: While some diamine derivatives are designed to be
environmentally friendly [4], the specific toxicity and biodegradability profile of DA122 should be
thoroughly evaluated as part of any safety protocol.

Knowledge Gaps and Limitations

This analysis is constrained by the available public research. Key limitations include:

¢ No Direct Corrosion Data: The search did not yield specific quantitative data or detailed protocols
for using pure DA122 as a corrosion inhibitor for metals in acidic or alkaline media. The mentioned
use is primarily as a chemical precursor [1] [3].

¢ Limited Mechanistic Studies: A detailed molecular-level mechanism of action for DA122 (e.g.,
adsorption energies, interaction sites on metal surfaces) in corrosion inhibition was not available in
the searched literature.

Future research should focus on generating standardized corrosion inhibition efficiency data (e.g., using
electrochemical impedance spectroscopy and potentiodynamic polarization) for DA122 across various media

and metal substrates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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